Cas no 1361589-68-5 (3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine)

• Product Name: 3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine
• CAS No: 1361589-68-5
• MF: C₁₂H₆Cl₅NO
• MW: 357.447138309479
• CID: 4800177
• Update Time: 2025-10-29

3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine

• Inchi： 1S/C12H6Cl5NO/c1-4-2-3-18-11(12(4)19)5-6(13)8(15)10(17)9(16)7(5)14/h2-3,19H,1H3
• InChI Key： VUXSZMCTISKRHX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=C(C)C=CN=1)O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 305
• XLogP3: 5.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine

3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine and Its Significance in Modern Chemical Research

3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine, a compound with the CAS number 1361589-68-5, has emerged as a noteworthy molecule in the realm of chemical biology and pharmaceutical development. This heterocyclic compound, featuring a pyridine core substituted with hydroxyl, methyl, and perchlorophenyl groups, exhibits unique structural and functional properties that make it a subject of intense interest among researchers. The perchlorophenyl moiety, in particular, imparts distinct electronic and steric characteristics, influencing its interactions with biological targets.

The compound's significance is underscored by its potential applications in the design of novel pharmaceuticals and agrochemicals. Its molecular framework suggests a capacity for binding to various biological receptors, making it a valuable scaffold for drug discovery. Recent studies have highlighted its role in developing compounds that modulate enzyme activity and signal transduction pathways. These findings align with the broader trend in medicinal chemistry towards identifying molecules that can interact selectively with biological systems.

In the context of contemporary research, 3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine has been explored for its pharmacological properties. Researchers have been particularly interested in its ability to inhibit certain enzymes implicated in inflammatory and neurodegenerative diseases. The hydroxyl group on the pyridine ring is believed to play a crucial role in modulating the compound's binding affinity and metabolic stability. This has led to the synthesis of numerous derivatives aimed at optimizing these properties.

The integration of computational methods has further enhanced the study of this compound. Molecular modeling techniques have been employed to predict how 3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine interacts with target proteins. These simulations have provided insights into the compound's binding mode and have guided the design of more effective derivatives. Such advancements underscore the importance of interdisciplinary approaches in modern chemical research.

Additionally, the environmental impact of this compound has been a point of consideration. The presence of the perchlorophenyl group raises questions about its persistence and potential toxicity in ecosystems. However, ongoing research aims to address these concerns by developing environmentally benign synthetic routes and assessing the compound's degradation products. These efforts are crucial for ensuring that new chemical entities are both effective and sustainable.

The synthesis of 3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include functional group interconversions, protecting group strategies, and palladium-catalyzed cross-coupling reactions. Each step is meticulously designed to introduce the desired substituents while maintaining high yields and purity. The complexity of its synthesis reflects the challenges and opportunities inherent in developing novel heterocyclic compounds.

The compound's structural features also make it a candidate for material science applications. The combination of aromatic rings and heteroatoms creates a molecule with interesting electronic properties, which could be exploited in organic electronics or as a ligand in catalytic systems. Researchers are exploring its potential as a building block for more complex materials, further expanding its utility beyond traditional pharmaceuticals.

In conclusion, 3-Hydroxy-4-methyl-2-(perchlorophenyl)pyridine (CAS no. 1361589-68-5) represents a fascinating example of how structural complexity can lead to novel functionalities. Its potential applications in drug discovery, material science, and environmental chemistry highlight its importance as a research tool. As scientific understanding evolves, it is likely that this compound will continue to inspire new investigations and innovations across multiple disciplines.